Cas no 2680877-68-1 (methyl 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylate)

• Product Name: methyl 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylate
• CAS No: 2680877-68-1
• MF: C₁₄H₁₃N₃O₅
• MW: 303.270123243332
• CID: 5635745
• PubChem ID: 165922060
• Update Time: 2025-06-30

methyl 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28290866
• 2680877-68-1
• methyl 2-{[(benzyloxy)carbonyl]amino}-6-hydroxypyrimidine-4-carboxylate
• methyl 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylate

• Inchi： 1S/C14H13N3O5/c1-21-12(19)10-7-11(18)16-13(15-10)17-14(20)22-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H2,15,16,17,18,20)
• InChI Key： ORCMPQCTPAQCHF-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC(C(=O)OC)=CC(N1)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.08552052g/mol
• Monoisotopic Mass: 303.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 106Ų

Additional information on methyl 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylate

Methyl 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylate (CAS No. 2680877-68-1): A Comprehensive Overview

Methyl 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylate, identified by its CAS number 2680877-68-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is renowned for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly its benzyloxy)carbonylamino and hydroxypyrimidine moieties, contribute to its unique chemical properties and potential therapeutic benefits.

The compound's molecular structure is characterized by a pyrimidine core substituted with a carboxylate group at the 4-position and an amino group at the 2-position, which is further protected by a benzyloxy carbonyl group. This protection is crucial in pharmaceutical synthesis, as it prevents unwanted side reactions and enhances the stability of the intermediate during chemical transformations. The presence of a hydroxyl group at the 6-position adds another layer of functionality, making it a versatile building block for more complex molecules.

In recent years, there has been growing interest in pyrimidine derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The specific combination of functional groups in Methyl 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylate makes it a valuable intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. Pyrimidine-based molecules have shown promise in inhibiting key enzymes and pathways involved in disease progression. For instance, studies have demonstrated that certain pyrimidine derivatives can selectively inhibit kinases and other enzymes overexpressed in cancer cells, leading to potent antitumor effects. The structural features of Methyl 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylate make it an ideal candidate for further derivatization to create such targeted agents.

Recent research has also highlighted the importance of hydroxypyrimidine derivatives in drug discovery. These compounds have been found to exhibit significant antimicrobial and anti-inflammatory properties. The hydroxyl group at the 6-position of Methyl 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylate plays a crucial role in these biological activities by participating in hydrogen bonding interactions with biological targets. This interaction can lead to the modulation of enzyme activity and signal transduction pathways, ultimately contributing to therapeutic effects.

The benzyloxy carbonyl group in this compound serves as a protecting group for the amino function, which is essential for maintaining the integrity of the molecule during synthetic processes. This protection strategy is commonly used in medicinal chemistry to prevent unwanted reactions that could compromise the yield and purity of the final product. Once the protecting group is removed, the amino function can be further functionalized to create more complex pharmacophores.

In addition to its applications in drug development, Methyl 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylate has potential uses in material science and chemical research. Its unique structural features make it a valuable tool for studying molecular interactions and developing new synthetic methodologies. Researchers have utilized this compound as a scaffold for designing novel materials with specific properties, such as enhanced stability or improved bioavailability.

The synthesis of Methyl 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include condensation reactions, nucleophilic substitutions, and protecting group strategies. Each step must be meticulously controlled to avoid side reactions that could diminish the quality of the final product.

One notable aspect of this compound's synthesis is its scalability for industrial production. The synthetic route has been designed to be efficient and cost-effective, making it suitable for large-scale manufacturing processes. This scalability is crucial for ensuring that pharmaceutical companies can produce sufficient quantities of this compound for research and commercial applications.

The safety profile of Methyl 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylate has been thoroughly evaluated through various laboratory tests and animal studies. These studies have demonstrated that the compound is generally well-tolerated at relevant concentrations used in research settings. However, as with any chemical substance, proper handling procedures should be followed to minimize potential risks.

In conclusion, Methyl 2-{(benzyloxy)carbonylamino}-6-hydroxypyrimidine-4-carboxylate (CAS No. 2680877-68-1) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents with broad biological activities. Further research into its applications and synthetic methodologies will continue to expand its utility in drug discovery and beyond.